4-Methoxy-2-methylphenyl isothiocyanate
Cat. No. B1583201
Key on ui cas rn:
40046-28-4
M. Wt: 179.24 g/mol
InChI Key: CXIJSTYYDYSTCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07795288B2
Procedure details
The title compound is prepared as described in Example 1 for 1-[2-(4 isothiocyanato-phenoxy)-ethyl]-pyrrolidine but using 4-methoxy-2-methylaniline. Title compound: ES-MS: 180.9 [M+H]+; single peak at tR=5.56 min (System 2).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[N:1]([C:4]1[CH:17]=[CH:16][C:7]([O:8][CH2:9]CN2CCCC2)=[CH:6][CH:5]=1)=[C:2]=[S:3].[CH3:18]OC1C=CC(N)=C(C)C=1>>[N:1]([C:4]1[CH:5]=[CH:6][C:7]([O:8][CH3:9])=[CH:16][C:17]=1[CH3:18])=[C:2]=[S:3]
|
Inputs
Step One
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
N(=C=S)C1=CC=C(OCCN2CCCC2)C=C1
|
Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
COC1=CC(=C(N)C=C1)C
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound is prepared
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
N(=C=S)C1=C(C=C(C=C1)OC)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
